1a-Demethylmitomycin G

• CAS No.: 74422-23-4
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol
• IUPAC Name: (4R,6R,7R)-11-amino-7-methoxy-12-methyl-8-methylidene-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-diene-10,13-dione
• InChI: InChI=1S/C14H15N3O3/c1-5-9(15)12(19)8-6(2)14(20-3)13-7(16-13)4-17(14)10(8)11(5)18/h7,13,16H,2,4,15H2,1,3H3/t7-,13-,14-/m1/s1
• InChI Key: NZNFISCGOZNYBD-HGDANNRKSA-N
• SMILES: CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2=C)OC)N4)N
• Isomeric SMILES: CC1=C(C(=O)C2=C(C1=O)N3C[C@@H]4[C@H]([C@@]3(C2=C)OC)N4)N
• Synonyms: 1a-demethylmitomycin G

Description

1a-Demethylmitomycin G (C₁₅H₁₈N₂O₅) is a semisynthetic mitomycin derivative synthesized from mitomycin C, a well-known antitumor antibiotic. Its structural distinction lies in the removal of the methyl group at the 1a-position, a modification that enhances its biological activity . The synthesis involves protecting the aziridine ring of mitomycin C with an acetyl group, followed by oxidative demethylation, achieving an overall yield of 57% . Preliminary evaluations in the 1990s demonstrated its superior efficacy against Sarcoma 180 (subcutaneous-intraperitoneal model) compared to its methylated congener, mitomycin G . This compound represents a strategic effort to optimize the mitomycin scaffold for improved therapeutic outcomes.

Chemical Reactions Analysis

Mechanism of Action and Reductive Activation

Mitomycin derivatives undergo reductive activation to generate electrophilic species capable of DNA cross-linking. For 1a-Demethylmitethylmitomycin G, the proposed pathway involves:

• Reduction of the Quinone Moiety : A one-electron reduction initiates the process, forming a hydroquinone intermediate .

• Loss of Methanol/Water : Elimination of methanol (in MMC) or water (in FR900482) generates reactive aziridine or iminium intermediates .

• DNA Alkylation : The activated intermediate alkylates guanine residues at the N2 position, forming interstrand cross-links .

Key Reaction Steps and Intermediates

The table below summarizes critical reaction steps for mitomycin derivatives, with inferences for 1a-Demethylmitomycin G:

Reaction Step	Conditions/Agents	Intermediate	Product
Reductive activation	Enzymatic (e.g., NADPH) or chemical (e.g., dithionite)	Hydroquinone	Reactive aziridine/imine
Methanol/water elimination	Acidic or enzymatic	Iminium ion	Quinone methide
DNA alkylation	Physiological pH	DNA-adduct (bis-N²-guanosine)	Interstrand cross-link

Comparative Reactivity

1a-Demethylmitomycin G’s lack of a methyl group at position 1a may alter:

• Reduction Kinetics : Increased electron density at the quinone could accelerate reductive activation compared to MMC .

• Intermediate Stability : Reduced steric hindrance might enhance the formation of reactive species like aziridine or quinone methide .

Synthetic and Degradation Pathways

While total synthesis data for 1a-Demethylmitomycin G is unavailable, mitomycin biosynthesis typically involves:

• Reductive Amination : Key for forming the aziridine ring .

• Oxidative Degradation : Exposure to UV light or radicals leads to decomposition via cleavage of the aziridine ring .

Experimental Evidence

• DNA Cross-Linking : Studies on MMC analogs confirm covalent bonding between C1 of the mitomycin and N2 of guanine .

• Spectroscopic Confirmation : NMR and FTIR analyses validate intermediate structures and adduct stereochemistry .

Key Considerations

• Redox Sensitivity : Reactivity is highly dependent on reductive microenvironments (e.g., hypoxic tumor cells) .

• Selectivity : The absence of a methyl group may enhance DNA affinity but reduce metabolic stability .

Comparison with Similar Compounds

Comparison with Similar Compounds

Mitomycin C

• Structural Difference : Mitomycin C retains a methyl group at the 1a-position, whereas 1a-demethylmitomycin G lacks this group.
• Synthesis : Mitomycin C is the parent compound used to synthesize 1a-demethylmitomycin G via selective demethylation.
• Activity : While mitomycin C is a cornerstone in chemotherapy, 1a-demethylmitomycin G exhibits enhanced potency against Sarcoma 180, suggesting that demethylation at the 1a-position improves antitumor specificity .

Mitomycin G

• Structural Difference : Mitomycin G retains the 1a-methyl group but includes an exomethylene group at the 9a-position.
• Synthesis : Derived from porfiromycin in a three-step process with a 39% yield, mitomycin G is less efficiently synthesized than 1a-demethylmitomycin G (57% yield) .
• Activity : In vivo studies show that 1a-demethylmitomycin G has superior antitumor activity against Sarcoma 180 compared to mitomycin G, highlighting the critical role of the 1a-demethyl modification .

Porfiromycin

• Role : Porfiromycin serves as a precursor to mitomycin G but lacks the exomethylene group introduced during mitomycin G synthesis.
• Activity : While porfiromycin itself is a prodrug activated under hypoxic conditions, its derivatives (e.g., mitomycin G) and further-modified analogs (e.g., 1a-demethylmitomycin G) exhibit distinct structure-activity relationships .

1a-Demethylmitomycin K

• Synthesis : Obtained from 1a-demethylmitomycin G in a 42% yield, it underscores the synthetic versatility of the demethylated mitomycin scaffold .

Research Findings and Data Tables

Table 2: Antitumor Activity (Sarcoma 180, sc-ip Model)

Compound	Efficacy Relative to Mitomycin G	Notes
1a-Demethylmitomycin G	Superior	Higher tumor growth inhibition
Mitomycin G	Baseline	Less potent than demethyl analog

Q & A

Q. What ethical frameworks apply to studies investigating 1a-Demethylmitomycin G’s teratogenic potential in zebrafish embryos?

• Methodological Answer :
• IACUC Protocols : Adopt zebrafish embryo toxicity assays (FET) with staged exposure windows (e.g., 6–72 hpf) and humane endpoints .
• 3Rs Compliance : Use computational models (e.g., QSTR) to prioritize in vivo testing only for high-risk compounds .